Cas no 41024-78-6 (Nsc244976)

• Product Name: Nsc244976
• CAS No: 41024-78-6
• MF: C₂₈H₂₈O₅
• MW: 444.518928527832
• CID: 926495
• PubChem ID: 316648
• Update Time: 2025-04-19

Nsc244976 Chemical and Physical Properties

Names and Identifiers

• Nsc244976
• AC1L7UBN
• NSC-244976
• 99630-51-0
• (21BS)-8,9,11,12,14,15,17,18-octahydrodinaphtho[2,1-n:1',2'-p][1,4,7,10,13]pentaoxacycloheptadecine
• 55442-01-8
• 8,9,11,12,14,15,17,18-Octahydrodinaphtho[2,1-n:1',2'-p][1,4,7,10,13]pentaoxacycloheptadecine
• (21BR)-8,9,11,12,14,15,17,18-octahydrodinaphtho[2,1-n:1',2'-p][1,4,7,10,13]pentaoxacycloheptadecine
• DTXSID70311711
• 41024-78-6
• 55515-78-1

• Inchi： 1S/C28H28O5/c1-3-7-23-21(5-1)9-11-25-27(23)28-24-8-4-2-6-22(24)10-12-26(28)33-20-18-31-16-14-29-13-15-30-17-19-32-25/h1-12H,13-20H2
• InChI Key： HVMABCRYGPENLE-UHFFFAOYSA-N
• SMILES： O1CCOCCOCCOCCOC2=CC=C3C=CC=CC3=C2C2=C1C=CC1C=CC=CC2=1

Computed Properties

• Exact Mass: 444.19400
• Monoisotopic Mass: 444.19367399g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 0
• Complexity: 523
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 46.2Ų

Experimental Properties

• PSA: 46.15000
• LogP: 5.48100